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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylpentanamide is a short-chain aliphatic amide with potential applications in various
fields of biological research. While specific biological activities are still under investigation, its
structural similarity to known bioactive amides suggests potential roles as an antimicrobial
agent, a modulator of neuronal activity, or a signaling molecule. These application notes
provide a framework for the initial characterization and experimental evaluation of 4-
Methylpentanamide.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Methylpentanamide is presented
in Table 1. This information is crucial for proper handling, storage, and preparation of
experimental solutions.
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Property Value Reference
CAS Number 1119-29-5 [1]
Molecular Formula CeH13NO [1]
Molecular Weight 115.17 g/mol [1]
Appearance White to off-white solid

Melting Point 119 °C [1]

Boiling Point 245.2 °C

Solubilit Soluble in water and polar
olubility _
organic solvents

Safety Precautions

Amide compounds can have varying toxicological profiles. It is essential to handle 4-
Methylpentanamide with appropriate safety measures in a laboratory setting.

» Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses, and chemical-resistant gloves.

« Handling: Avoid inhalation of dust and direct contact with skin and eyes. Work in a well-
ventilated area, preferably a fume hood.

e Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

o Disposal: Dispose of waste according to institutional and local regulations for chemical
waste.

Postulated Biological Activities and Signaling
Pathways

Based on the activities of structurally related compounds, 4-Methylpentanamide is
hypothesized to exhibit the following biological effects:
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» Antimicrobial Activity: Short-chain alkyl amides have been shown to possess antimicrobial
properties.[2][3] The proposed mechanism involves the disruption of bacterial cell
membranes or interference with essential metabolic pathways.

o Neuromodulatory Effects: Amide derivatives of valproic acid are known to have
anticonvulsant and antiallodynic activities.[4][5][6][7] 4-Methylpentanamide may modulate
neuronal excitability by interacting with ion channels or neurotransmitter systems.

o Cell Signaling Modulation: Certain fatty acid amides act as endogenous signaling molecules,
for instance, by interacting with the endocannabinoid system and influencing downstream
pathways like the ERK/MAPK signaling cascade.[8][9]

A hypothetical signaling pathway illustrating the potential interaction of 4-Methylpentanamide
with a G-protein coupled receptor (GPCR) leading to the modulation of downstream cellular
responses is depicted below.

Cell Membrane

Activation G-protein Modulation Production Second
> > (aBy) Messenger

Click to download full resolution via product page
Caption: Hypothetical signaling pathway for 4-Methylpentanamide.

Experimental Protocols

The following are detailed protocols for preliminary in vitro evaluation of 4-
Methylpentanamide.

Protocol 1: Assessment of Antibacterial Activity

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of 4-
Methylpentanamide against common bacterial strains using the broth microdilution method.

Materials:
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e 4-Methylpentanamide

» Bacterial strains (e.g., Escherichia coli, Staphylococcus aureus)
e Mueller-Hinton Broth (MHB)

o Sterile 96-well microtiter plates

e Spectrophotometer

o Sterile saline solution (0.85% NaCl)

» Positive control antibiotic (e.g., ampicillin)

» Negative control (vehicle, e.g., sterile water or DMSO)

Experimental Workflow:
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Prepare stock solution of
4-Methylpentanamide

!

Perform serial dilutions of
4-Methylpentanamide in MHB
in a 96-well plate

!

Add bacterial inoculum to each well

!

Include positive and negative controls

!

Incubate at 37°C for 18-24 hours

!

Measure absorbance at 600 nm

'

Determine MIC (lowest concentration
with no visible growth)

Prepare bacterial inoculum
(0.5 McFarland standard)
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Seed cells in a 96-well plate
and allow to attach overnight

<

Prepare serial dilutions of Prepare enzyme, substrate, and
4-Methylpentanamide in culture medium 4-Methylpentanamide solutions in assay buffer
Replace medium with compound dilutions Pre-incubate enzyme with serial dilutions
and incubate for 24-72 hours of 4-Methylpentanamide in a 96-well plate

<

!

Initiate the reaction by adding the substrate

'

Remove medium and add Incubate at the optimal temperature for a
solubilization solution defined period

'

Measure the signal (absorbance, fluorescence,
or luminescence)

! !

Calculate cell viability relative to Calculate the percentage of enzyme inhibition
untreated control relative to the vehicle control

Add MTT solution to each well
and incubate for 2-4 hours

<

<

Measure absorbance at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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